Cas no 52000-32-5 (7-sulfanylheptanoic acid)

7-Sulfanylheptanoic acid is a sulfur-containing carboxylic acid with the molecular formula C₇H₁₄O₂S. This compound features a terminal thiol group and a carboxyl group, making it a versatile intermediate in organic synthesis and material science. Its bifunctional nature allows for applications in peptide modification, polymer crosslinking, and surface functionalization. The thiol group enables facile conjugation with maleimides or gold surfaces, while the carboxylic acid permits further derivatization via esterification or amidation. The seven-carbon alkyl chain provides balanced hydrophobicity, enhancing compatibility with organic matrices. This compound is particularly useful in bioconjugation and nanotechnology due to its stability and reactivity under controlled conditions.

7-sulfanylheptanoic acid structure

Product Name:7-sulfanylheptanoic acid

CAS No:52000-32-5

MF:C₇H₁₄O₂S

MW:162.249861240387

MDL:MFCD18969980

CID:369392

PubChem ID:3016713

Update Time:2025-05-21

7-sulfanylheptanoic acid Chemical and Physical Properties

Names and Identifiers

- Heptanoic acid,7-mercapto-
- 7-mercaptoheptanoic acid
- 7-sulfanylheptanoic acid
- 52000-32-5
- DTXSID50199973
- Heptanoic acid, 7-mercapto-
- 7-sulfanylheptanoicacid
- 7-mercapto-heptanoic acid
- SCHEMBL201576
- EN300-215876
- Q27149633
- CCA00032
- CHEBI:80591
- 7-Thioheptanoic acid
- MDL： MFCD18969980
- Inchi： 1S/C7H14O2S/c8-7(9)5-3-1-2-4-6-10/h10H,1-6H2,(H,8,9)
- InChI Key： AZJTUYPIWZAMTM-UHFFFAOYSA-N
- SMILES： SCCCCCCC(=O)O

Computed Properties

Exact Mass: 162.07152
Monoisotopic Mass: 162.07145086g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 6
Complexity: 93.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

PSA: 37.3

7-sulfanylheptanoic acid Pricemore >>

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